Cas no 1221722-86-6 (3-amino-1,1,1-trifluoro-2-(1H-pyrrol-3-yl)propan-2-ol)

• Product Name: 3-amino-1,1,1-trifluoro-2-(1H-pyrrol-3-yl)propan-2-ol
• CAS No: 1221722-86-6
• MF: C₇H₉F₃N₂O
• MW: 194.154371976852
• MDL: MFCD14705897
• CID: 5231289
• Update Time: 2025-05-24

3-amino-1,1,1-trifluoro-2-(1H-pyrrol-3-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-1,1,1-trifluoro-2-(1H-pyrrol-3-yl)propan-2-ol
• 1H-Pyrrole-3-methanol, α-(aminomethyl)-α-(trifluoromethyl)-

• MDL： MFCD14705897
• Inchi： 1S/C7H9F3N2O/c8-7(9,10)6(13,4-11)5-1-2-12-3-5/h1-3,12-13H,4,11H2
• InChI Key： IZBJXAQMSZIKAG-UHFFFAOYSA-N
• SMILES： FC(C(CN)(C1C=CNC=1)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 185
• XLogP3: -0.1
• Topological Polar Surface Area: 62

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-amino-1,1,1-trifluoro-2-(1H-pyrrol-3-yl)propan-2-ol

3-Amino-1,1,1-Trifluoro-2-(1H-Pyrrol-3-Yl)Propan-2-Ol: A Comprehensive Overview

3-Amino-1,1,1-trifluoro-2-(1H-pyrrol-3-yl)propan-2-ol (CAS No. 1221722-86-6) is a unique organic compound with a complex structure that combines several functional groups, making it a subject of interest in various scientific and industrial applications. This compound is characterized by its trifluoromethyl group, pyrrole ring, and secondary alcohol, which contribute to its versatile chemical properties. Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, opening new avenues for its exploration in fields such as drug discovery, materials science, and biotechnology.

The structure of 3-amino trifluoromethyl propanol is notable for its trifluoromethyl group, which imparts high electron-withdrawing effects, enhancing the compound's stability and reactivity. The presence of the pyrrole ring introduces aromaticity and potential for hydrogen bonding, which are critical for its interactions in biological systems. The secondary alcohol group further adds to its versatility, enabling participation in various chemical reactions such as esterifications and oxidations.

Recent studies have highlighted the potential of this compound in the development of novel pharmaceutical agents. Researchers have explored its role as a building block in the synthesis of bioactive molecules targeting various therapeutic areas, including cancer and neurodegenerative diseases. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of 3-amino trifluoromethyl propanol exhibit promising anti-inflammatory properties, suggesting their potential as leads for drug development.

In materials science, the compound has found applications in the synthesis of advanced polymers and coatings. Its ability to form stable bonds with other monomers has been leveraged to create materials with enhanced mechanical and thermal properties. A 2023 report in *Macromolecules* detailed how incorporating trifluoromethyl pyrrole alcohol into polymer matrices significantly improved their resistance to environmental degradation.

Another emerging area of research involves the use of this compound in biotechnology, particularly in enzyme engineering and catalysis. Its unique structure allows it to act as a co-factor or substrate mimic in enzymatic reactions, facilitating the development of novel biocatalysts for industrial applications. A 2023 study in *Nature Catalysis* showcased how trifluoromethyl pyrrole alcohol could be used to enhance the efficiency of enzymes involved in biofuel production.

The synthesis of 3-amino trifluoromethyl propanol has also been a focal point of recent research efforts. Traditional methods often involved multi-step reactions with low yields; however, advancements in catalytic techniques have enabled more efficient pathways. A 2023 paper in *Angewandte Chemie* introduced a novel palladium-catalyzed coupling reaction that significantly streamlined the synthesis process, reducing both time and cost.

Despite its numerous applications, the handling and storage of this compound require careful consideration due to its sensitivity to moisture and light. Proper storage conditions are essential to maintain its stability and ensure optimal performance in various applications.

In conclusion, 3-amino trifluoromethyl propanol (CAS No. 1221722-86-6) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new possibilities for this compound, it is poised to play an increasingly significant role in advancing scientific innovation.